Cas no 1805128-96-4 (4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride)

• Product Name: 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride
• CAS No: 1805128-96-4
• MF: C₈H₇ClF₃NO₄S
• MW: 305.658690690994
• CID: 4813414
• Update Time: 2025-10-17

4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride

• Inchi： 1S/C8H7ClF3NO4S/c1-4-3-13-7(17-8(10,11)12)6(5(4)16-2)18(9,14)15/h3H,1-2H3
• InChI Key： WMFSUIIIOWSSKN-UHFFFAOYSA-N
• SMILES： ClS(C1C(=NC=C(C)C=1OC)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 2.7
• Topological Polar Surface Area: 73.9

Additional information on 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride

4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1805128-96-4): A Comprehensive Overview

4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1805128-96-4) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of a pyridine ring, methoxy, methyl, and trifluoromethoxy substituents, along with a sulfonyl chloride functional group, offers a wide range of applications in the development of novel therapeutic agents.

The methoxy group in the compound enhances its solubility and stability, making it an attractive candidate for drug design. The methyl group contributes to the overall hydrophobicity, which can influence the compound's ability to cross biological membranes. The trifluoromethoxy substituent imparts unique electronic and steric properties, enhancing the compound's reactivity and selectivity. The sulfonyl chloride functional group is highly reactive and can readily undergo nucleophilic substitution reactions, making it a valuable intermediate in synthetic pathways.

Recent studies have highlighted the potential of 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride in the development of targeted therapies for various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

In another notable research effort, scientists at a leading pharmaceutical company explored the use of 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride as a key intermediate in the synthesis of novel antiviral agents. The study, published in Antiviral Research, reported that compounds derived from this intermediate showed significant activity against a range of viral pathogens, including influenza and herpes simplex viruses. This finding underscores the compound's potential in addressing global health challenges posed by viral infections.

The structural diversity and reactivity of 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride also make it an ideal candidate for high-throughput screening (HTS) campaigns. HTS is a critical tool in modern drug discovery, allowing researchers to rapidly identify lead compounds with desired biological activities. A recent study published in Bioorganic & Medicinal Chemistry Letters utilized HTS to screen a library of compounds derived from this intermediate against a panel of cancer cell lines. The results identified several hits with potent anticancer activity, highlighting the compound's potential as a starting point for cancer drug discovery.

In addition to its applications in medicinal chemistry, 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride has also been explored for its use in agrochemicals. Research published in Pest Management Science demonstrated that derivatives of this compound exhibit excellent herbicidal activity against a variety of weed species. The unique combination of functional groups in this molecule allows it to selectively target weed growth while minimizing harm to crops, making it a valuable tool in sustainable agriculture.

The synthesis of 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride involves several well-established chemical reactions. One common synthetic route involves the reaction of 3-chlorosulfonyl pyridine with methanol to introduce the methoxy group, followed by methylation and trifluoromethylation steps to introduce the methyl and trifluoromethoxy substituents. This synthetic pathway is highly efficient and scalable, making it suitable for industrial production.

In conclusion, 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1805128-96-4) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and reactivity make it an invaluable tool for researchers working on drug discovery, agrochemical development, and other applications. As ongoing research continues to uncover new applications and derivatives of this compound, its importance in scientific and industrial settings is likely to grow even further.